Cas no 1337456-50-4 (4-(1-aminoethyl)-2,5-dimethylphenol)

4-(1-Aminoethyl)-2,5-dimethylphenol is a phenolic compound featuring both an aminoethyl and dimethyl substitution pattern on the aromatic ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and specialty chemicals. The presence of the aminoethyl group enhances its potential as a building block for chiral compounds, while the phenolic hydroxyl group offers further functionalization opportunities. Its stability under standard conditions and compatibility with various reaction conditions make it a versatile reagent. The compound is typically handled under inert atmospheres to preserve its integrity, and its purity is critical for precise synthetic applications.

4-(1-aminoethyl)-2,5-dimethylphenol structure

1337456-50-4 structure

Product Name:4-(1-aminoethyl)-2,5-dimethylphenol

CAS No:1337456-50-4

MF:C₁₀H₁₅NO

MW:165.232202768326

CID:5899951

PubChem ID:72267150

Update Time:2025-05-26

4-(1-aminoethyl)-2,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

- CID 72267150
- Phenol, 4-(1-aminoethyl)-2,5-dimethyl-
- 4-(1-aminoethyl)-2,5-dimethylphenol
- 1337456-50-4
- EN300-1277179
- Inchi： 1S/C10H15NO/c1-6-5-10(12)7(2)4-9(6)8(3)11/h4-5,8,12H,11H2,1-3H3
- InChI Key： OVWWAINKDCNMGE-UHFFFAOYSA-N
- SMILES： C1(O)=CC(C)=C(C(N)C)C=C1C

Computed Properties

Exact Mass: 165.115364102g/mol
Monoisotopic Mass: 165.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.048±0.06 g/cm3(Predicted)
Boiling Point: 282.8±35.0 °C(Predicted)
pka: 10.72±0.36(Predicted)

4-(1-aminoethyl)-2,5-dimethylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1277179-0.05g	4-(1-aminoethyl)-2,5-dimethylphenol	1337456-50-4	0.05g	$624.0	2023-06-08
Enamine	EN300-1277179-0.1g	4-(1-aminoethyl)-2,5-dimethylphenol	1337456-50-4	0.1g	$653.0	2023-06-08
Enamine	EN300-1277179-0.25g	4-(1-aminoethyl)-2,5-dimethylphenol	1337456-50-4	0.25g	$683.0	2023-06-08
Enamine	EN300-1277179-0.5g	4-(1-aminoethyl)-2,5-dimethylphenol	1337456-50-4	0.5g	$713.0	2023-06-08
Enamine	EN300-1277179-1.0g	4-(1-aminoethyl)-2,5-dimethylphenol	1337456-50-4	1g	$743.0	2023-06-08
Enamine	EN300-1277179-2.5g	4-(1-aminoethyl)-2,5-dimethylphenol	1337456-50-4	2.5g	$1454.0	2023-06-08
Enamine	EN300-1277179-5.0g	4-(1-aminoethyl)-2,5-dimethylphenol	1337456-50-4	5g	$2152.0	2023-06-08
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Enamine	EN300-1277179-50mg	4-(1-aminoethyl)-2,5-dimethylphenol	1337456-50-4	50mg	$624.0	2023-10-01
Enamine	EN300-1277179-100mg	4-(1-aminoethyl)-2,5-dimethylphenol	1337456-50-4	100mg	$653.0	2023-10-01